Cas no 91540-68-0 (3-PYRIDINECARBOXYLIC ACID, 2-(METHYLTHIO)-, ETHYL ESTER)

• Product Name: 3-PYRIDINECARBOXYLIC ACID, 2-(METHYLTHIO)-, ETHYL ESTER
• CAS No: 91540-68-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 3299385
• PubChem ID: 21789713
• Update Time: 2025-04-21

3-PYRIDINECARBOXYLIC ACID, 2-(METHYLTHIO)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 2-(METHYLTHIO)-, ETHYL ESTER
• 91540-68-0
• Ethyl2-(methylthio)nicotinate
• AKOS017265416
• Ethyl 2-(methylthio)nicotinate

• Inchi： 1S/C9H11NO2S/c1-3-12-9(11)7-5-4-6-10-8(7)13-2/h4-6H,3H2,1-2H3
• InChI Key： QONWNMSYCCNLNZ-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 197.05104977Da
• Monoisotopic Mass: 197.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.5Ų